Cas no 438634-98-1 (6-Benzothiazolecarboxaldehyde,2,3-dihydro-2-oxo-)

• Product Name: 6-Benzothiazolecarboxaldehyde,2,3-dihydro-2-oxo-
• CAS No: 438634-98-1
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 327241
• PubChem ID: 45077028
• Update Time: 2025-04-19

6-Benzothiazolecarboxaldehyde,2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxaldehyde,2,3-dihydro-2-oxo-
• 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carbaldehyde
• 6-Benzothiazolecarboxaldehyde,2,3-dihydro-2-oxo-(9CI)
• 2-Oxo-2,3-di
• 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylic acid
• 2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylic acid
• 2-oxo-2,3-dihydro-benzooxazole-6-carboxylic acid
• 2-oxo-2,3-dihydrobenzothiazole-6-carboxaldehyde
• 2-Oxo-2,3-dihydro-benzoxazol-6-carbonsaeure
• 2-oxobenzoxazole-6-carboxylic acid
• 2-oxo-benzoxazolin-6-carboxylic acid
• AC1L9251
• AC1Q73U3
• benzoxazolin-2-one-6-carboxylic acid
• CTK5A2747
• NSC690677
• SBB089512
• SureCN118684
• 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-carbaldehyde
• SCHEMBL14940358
• PLOXCHZVADFDRO-UHFFFAOYSA-N
• 438634-98-1
• CS-0127699
• 2-oxo-3H-1,3-benzothiazole-6-carbaldehyde

• Inchi： 1S/C8H5NO2S/c10-4-5-1-2-6-7(3-5)12-8(11)9-6/h1-4H,(H,9,11)
• InChI Key： PLOXCHZVADFDRO-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(C=O)=CC1=2)=O

Computed Properties

• Exact Mass: 179.004
• Monoisotopic Mass: 179.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.5A^2

Experimental Properties

• PSA: 78.43000
• LogP: 1.81440